Cas no 1000577-66-1 (1-Bromo-3-chloro-5-fluoro-2-iodobenzene)

• Product Name: 1-Bromo-3-chloro-5-fluoro-2-iodobenzene
• CAS No: 1000577-66-1
• MF: C₆H₂BrClFI
• MW: 335.339955806732
• MDL: MFCD09878109
• CID: 1083372
• PubChem ID: 44891175
• Update Time: 2025-05-18

1-Bromo-3-chloro-5-fluoro-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-chloro-5-fluoro-2-iodobenzene
• S10811
• MFCD09878109
• 1-Bromo-3-chloro-5-fluoro-2-iodo-benzene
• 1000577-66-1
• Benzene, 1-bromo-3-chloro-5-fluoro-2-iodo-
• AKOS022181554
• 2-Bromo-4-fluoro-6-chloroiodobenzene
• DB-058264

• MDL： MFCD09878109
• Inchi： 1S/C6H2BrClFI/c7-4-1-3(9)2-5(8)6(4)10/h1-2H
• InChI Key： NZPDPJBTIWKLDN-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1Br)F)Cl

Computed Properties

• Exact Mass: 333.80572g/mol
• Monoisotopic Mass: 333.80572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 1-Bromo-3-chloro-5-fluoro-2-iodobenzene

Recent Advances in the Application of 1-Bromo-3-chloro-5-fluoro-2-iodobenzene (CAS: 1000577-66-1) in Chemical Biology and Pharmaceutical Research

The compound 1-Bromo-3-chloro-5-fluoro-2-iodobenzene (CAS: 1000577-66-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in synthetic chemistry and drug development. This halogen-rich aromatic compound serves as a crucial building block for the synthesis of complex molecules, particularly in the development of novel pharmaceuticals and agrochemicals. Recent studies have highlighted its role in facilitating selective cross-coupling reactions, enabling the construction of highly functionalized benzene derivatives with potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-Bromo-3-chloro-5-fluoro-2-iodobenzene in the synthesis of multi-target kinase inhibitors. The researchers utilized this compound as a key intermediate in constructing a library of pyrimidine derivatives, which showed promising activity against several cancer-associated kinases. The unique halogen substitution pattern of this compound allowed for sequential functionalization through palladium-catalyzed cross-coupling reactions, demonstrating its value in medicinal chemistry applications.

In the field of radiopharmaceuticals, recent work has explored the use of 1-Bromo-3-chloro-5-fluoro-2-iodobenzene as a precursor for positron emission tomography (PET) tracer development. The presence of multiple halogens enables selective isotopic substitution, particularly for fluorine-18 labeling. A 2024 study in Nuclear Medicine and Biology reported the successful incorporation of this compound into novel PET probes targeting neurodegenerative disease markers, showcasing its potential in diagnostic imaging applications.

The compound's reactivity has also been investigated in materials science applications. Research published in Advanced Materials in early 2024 demonstrated its use in the synthesis of organic semiconductors. The strategic halogen placement allows for controlled polymerization and the creation of conjugated systems with tunable electronic properties, suggesting potential applications in organic electronics and biosensors.

From a safety and pharmacological perspective, recent toxicological studies have provided important insights into the handling and biological effects of 1-Bromo-3-chloro-5-fluoro-2-iodobenzene. While the compound shows low acute toxicity in standard assays, its environmental persistence and potential bioaccumulation have prompted investigations into greener synthetic alternatives and improved handling protocols in industrial settings.

Looking forward, the unique properties of 1-Bromo-3-chloro-5-fluoro-2-iodobenzene continue to inspire innovative applications across multiple disciplines. Current research directions include its use in DNA-encoded library synthesis for drug discovery, development of novel antimicrobial agents, and creation of advanced materials with specialized optical properties. As synthetic methodologies continue to advance, this versatile building block is expected to play an increasingly important role in chemical biology and pharmaceutical innovation.